Silver chlorobromidenanoparticles with highly pure phases: synthesis and characterization†

Journal of Materials Chemistry A Pub Date: 2013-04-05 DOI: 10.1039/C3TA00020F

Abstract

Ternary silver chlorobromide (AgClxBr1−x) nanoparticles with finely tuned compositions have been successfully synthesized through a co-precipitation approach in which silver nitrate reacts with hexadecyltrimethylammonium chloride (CTAC) and hexadecyltrimethylammonium bromide (CTAB) in aqueous solutions at room temperature. The synthesized AgClxBr1−x nanoparticles exhibit highly pure crystalline phases with face-centred cubic symmetries and compositional purity without contamination of optically active silver clusters and silver nanodomains. Such high purity enables the determination of indirect bandgap energies of the AgClxBr1−x nanoparticles for the first time. Tuning the composition from chloride- to bromide-rich leads to a decrease in size and the indirect bandgap of the nanoparticles. In addition, preliminary evaluations indicate that the ternary AgClxBr1−x nanoparticles are better in the photocatalytic decomposition of methylene blue molecules with visible light in comparison with the counterpart binary AgCl and AgBr nanoparticles.

Graphical abstract: Silver chlorobromide nanoparticles with highly pure phases: synthesis and characterization
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